Cas no 4266-03-9 (Pyrrolidine, 1-methyl-2-(phenylmethyl)-)
4266-03-9 structure
Product Name:Pyrrolidine, 1-methyl-2-(phenylmethyl)-
CAS No:4266-03-9
MF:C12H17N
MW:175.270083189011
CID:1515253
PubChem ID:10261602
Update Time:2025-04-21
Pyrrolidine, 1-methyl-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 1-methyl-2-(phenylmethyl)-
- benzyl methylpyrrolidine
- SCHEMBL3764570
- 2-benzyl-1-methylpyrrolidine
- benzyl-N-methylpyrrolidine
- DTXSID30437446
- GNWIZUYPDFJIRT-UHFFFAOYSA-N
- 4266-03-9
-
- Inchi: 1S/C12H17N/c1-13-9-5-8-12(13)10-11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10H2,1H3
- InChI Key: GNWIZUYPDFJIRT-UHFFFAOYSA-N
- SMILES: N1(C)CCCC1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 175.13621
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Pyrrolidine, 1-methyl-2-(phenylmethyl)- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4266-03-9 (Pyrrolidine, 1-methyl-2-(phenylmethyl)-) Related Products
- 32838-55-4(2-Benzylpiperidine)
- 106366-30-7(2-(2-phenylethyl)pyrrolidine)
- 35840-91-6(2-Benzylpyrrolidine)
- 112565-42-1(2-Pyrrolidin-2-yl-1H-indole)
- 493-92-5(prolintane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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